molecular formula C9H18O2 B153104 Ethyl heptanoate CAS No. 106-30-9

Ethyl heptanoate

Cat. No.: B153104
CAS No.: 106-30-9
M. Wt: 158.24 g/mol
InChI Key: TVQGDYNRXLTQAP-UHFFFAOYSA-N
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Description

Ethyl heptanoate is one of the key flavor volatiles identified in Luzhou-flavor raw spirits and gingko wine.
This compound, an aroma compound, was released from a series of sodium caseinate-stabilized, n-eicosane emulsions during the investigation of solid and liquid lipid droplet concentration.
This compound is the fatty acid ethyl ester of heptanoic acid. It has a role as a metabolite. It derives from a heptanoic acid.
Oenanthic ether, also known as ethyl enanthate or grape oil, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, oenanthic ether is considered to be a fatty ester lipid molecule. Oenanthic ether exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Oenanthic ether has been detected in multiple biofluids, such as feces and urine. Within the cell, oenanthic ether is primarily located in the membrane (predicted from logP) and cytoplasm. Oenanthic ether exists in all eukaryotes, ranging from yeast to humans. Oenanthic ether can be biosynthesized from heptanoic acid. Oenanthic ether is a cognac, fruity, and melon tasting compound that can be found in a number of food items such as pulses, cereals and cereal products, milk and milk products, and fishes. This makes oenanthic ether a potential biomarker for the consumption of these food products.

Scientific Research Applications

Synthesis and Catalytic Applications

  • Microwave Irradiation Synthesis: Ethyl heptanoate can be synthesized efficiently using microwave irradiation, significantly speeding up the process compared to conventional heating methods (Dong Jin-long, 2010).
  • Catalysis Research: Various studies have explored the use of different catalysts in the synthesis of this compound, including complex heteropoly acids and nanometer heteropoly acids, showing effectiveness in optimizing the reaction conditions and yields (C. Bian, 2009); (Zhang Fu-juan, 2008).

Biotechnology and Polymers

  • Pseudomonas oleovorans Growth: Research on Pseudomonas oleovorans demonstrated its growth behavior and polymer incorporation when using this compound as a substrate, contributing to polyhydroxyalkanoate production (C. Scholz et al., 1994).
  • In Situ Forming Systems: this compound influences the in vitro degradation behavior of in situ forming systems based on poly(lactide-co-glycolide), affecting their formation, morphology, and degradation rates (A. Mashak et al., 2011).

Sensory Research and Odor Detection

  • Olfactory Detectability: Studies have investigated the olfactory detectability of this compound, both when presented singly and in mixtures, providing insights into human sensory perception (J. Cometto-muñiz et al., 2005).

Fuel and Energy Applications

  • Autoignition in Engines: this compound has been studied in the context of autoignition in engines, particularly focusing on its behavior as a biodiesel surrogate and its reactivity in low-temperature regions (Yu Zhang & A. Boehman, 2010).

Thermophysical Properties

  • Speed of Sound and Thermal Diffusivity: Measuring the speed of sound and thermal diffusivity in this compound helps in understanding its thermophysical properties, which are relevant to its use in biodiesel production (M. He et al., 2017).

Safety and Hazards

Ethyl heptanoate is a combustible liquid . It causes skin irritation and serious eye irritation . It may also cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . It is also advised to keep away from heat/sparks/open flames/hot surfaces .

Biochemical Analysis

Biochemical Properties

It is known to be a key flavor volatile identified in Luzhou-flavor raw spirits and gingko wine

Cellular Effects

The cellular effects of Ethyl heptanoate are also not well studied. It is known to be used in the flavor industry

Molecular Mechanism

It is known to be the ester resulting from the condensation of heptanoic acid and ethanol

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are not well studied. It has been associated with esters, including ethyl hexanoate and this compound, as well as β-damascenone in cold fermentation temperature wines with punch downs .

Metabolic Pathways

It is known to be the ester resulting from the condensation of heptanoic acid and ethanol

Transport and Distribution

The transport and distribution of this compound within cells and tissues are not well studied. It is known to be used in the flavor industry

Subcellular Localization

It is known to be the ester resulting from the condensation of heptanoic acid and ethanol

Properties

IUPAC Name

ethyl heptanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H18O2/c1-3-5-6-7-8-9(10)11-4-2/h3-8H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVQGDYNRXLTQAP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCC(=O)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H18O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID1040112
Record name Ethyl heptanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID1040112
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

158.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Liquid, Colourless liquid with a wine, brandy-like odour
Record name Heptanoic acid, ethyl ester
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Oenanthic ether
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0000798
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.
Record name Ethyl heptanoate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/317/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Boiling Point

188.00 to 189.00 °C. @ 760.00 mm Hg
Record name Oenanthic ether
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0000798
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Solubility

0.29 mg/mL, Slightly soluble in most fixed oils and in propylene glycol, insoluble in water and glycerol, 1ml in 3ml 70% ethanol (in ethanol)
Record name Oenanthic ether
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0000798
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.
Record name Ethyl heptanoate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/317/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Density

0.867-0.872
Record name Ethyl heptanoate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/317/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

CAS No.

106-30-9
Record name Ethyl heptanoate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=106-30-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Ethyl oenanthate
Source ChemIDplus
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name ETHYL HEPTANOATE
Source DTP/NCI
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Record name Heptanoic acid, ethyl ester
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Record name Ethyl heptanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID1040112
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Ethyl enantate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.003.076
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Record name ETHYL OENANTHATE
Source FDA Global Substance Registration System (GSRS)
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Record name Oenanthic ether
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0000798
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Melting Point

-66.1 °C
Record name Oenanthic ether
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0000798
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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